Cas no 941868-21-9 (1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine)

• Product Name: 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine
• CAS No: 941868-21-9
• MF: C₁₈H₂₅N₃S
• MW: 315.476202726364
• CID: 5989431
• PubChem ID: 45497517
• Update Time: 2025-10-31

1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine
• 1-Piperazineethanamine, α-methyl-4-(phenylmethyl)-β-2-thienyl-
• F2148-0004
• 941868-21-9
• AKOS024627804
• 1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-amine

• Inchi： 1S/C18H25N3S/c1-15(19)18(17-8-5-13-22-17)21-11-9-20(10-12-21)14-16-6-3-2-4-7-16/h2-8,13,15,18H,9-12,14,19H2,1H3
• InChI Key： XSKAVNAYEIVLKN-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)(C1SC=CC=1)C(N)C

Computed Properties

• Exact Mass: 315.177
• Monoisotopic Mass: 315.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 440.4±40.0 °C(Predicted)
• pka: 8.99±0.10(Predicted)

Additional information on 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine

Research Briefing on 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine (CAS: 941868-21-9)

1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine (CAS: 941868-21-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a benzylpiperazine moiety with a thiophene ring, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

The synthesis of 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine involves a multi-step organic synthesis route, starting from readily available precursors. Key steps include the condensation of thiophene-2-carbaldehyde with nitroethane, followed by reduction and subsequent coupling with 1-benzylpiperazine. The final product is typically purified using column chromatography and characterized by NMR, mass spectrometry, and HPLC to ensure high purity and correct structural identity. The CAS number 941868-21-9 serves as a unique identifier for this compound in chemical databases and regulatory documents.

Pharmacological studies have revealed that this compound exhibits significant affinity for various neurotransmitter receptors, particularly serotonin and dopamine receptors. In vitro binding assays demonstrate nanomolar affinity for 5-HT2A and D2 receptors, suggesting potential applications in neuropsychiatric disorders. Recent animal model studies have shown that the compound crosses the blood-brain barrier efficiently and exhibits favorable pharmacokinetic properties, including reasonable half-life and metabolic stability.

The mechanism of action of 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine appears to involve complex receptor interactions. Molecular docking studies suggest that the benzylpiperazine moiety interacts with the orthosteric binding site of target receptors, while the thiophene ring contributes to additional hydrophobic interactions. This unique binding profile may explain its selective receptor modulation properties observed in functional assays. Current research is exploring structure-activity relationships (SAR) around this scaffold to optimize receptor selectivity and minimize off-target effects.

Recent preclinical investigations have focused on the compound's potential therapeutic applications. In models of depression and anxiety, the compound has shown efficacy comparable to established antidepressants, with faster onset of action in some paradigms. Additionally, preliminary data suggest possible utility in substance use disorders, particularly in modulating reward pathways. However, comprehensive safety profiling and dose-ranging studies are still ongoing to fully characterize its therapeutic window.

From a medicinal chemistry perspective, the compound presents interesting opportunities for further optimization. The presence of the thiophene ring offers multiple sites for structural modification, allowing for the generation of diverse analogs. Current efforts are directed at improving metabolic stability and reducing potential cytochrome P450 interactions while maintaining the desired pharmacological profile. Computational chemistry approaches are being employed to predict ADMET properties of novel derivatives.

In conclusion, 1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-amine (CAS: 941868-21-9) represents a promising scaffold in CNS drug discovery. Its unique receptor interaction profile and favorable pharmacokinetic properties make it a valuable lead compound for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical translation. Future directions include comprehensive toxicology studies, formulation development, and investigation of potential combination therapies.